Osmolite
Description
The Role of Osmolytes in Cellular Homeostasis Maintenance
The primary function of osmolytes in maintaining cellular homeostasis is to protect cells against osmotic stress, which arises from fluctuations in the solute concentration of the extracellular environment wikipedia.orgnih.gov. Under hyperosmotic conditions (high external solute concentration), water tends to move out of the cell, leading to cell shrinkage and potential damage to cellular structures and functions nih.gov. Cells counteract this by accumulating osmolytes intracellularly, increasing the internal solute concentration and preventing excessive water loss nih.gov. Conversely, under hypoosmotic conditions (low external solute concentration), water enters the cell, causing it to swell. In this case, cells can release osmolytes to restore osmotic balance and cell volume wikipedia.org.
Beyond their role in osmotic adjustment, osmolytes are vital for stabilizing proteins and other macromolecules, protecting them from denaturation and aggregation caused by various stressors, including high salt concentrations, extreme temperatures (heat and cold), pressure, and desiccation oup.comnih.govnih.goviasgyan.inbiomedgrid.commdpi.com. This protective effect is often attributed to the preferential exclusion of osmolytes from the surface of proteins, which favors the folded state of the protein and stabilizes its structure oup.comiasgyan.inbiomedgrid.com. This mechanism helps maintain enzyme activity and the integrity of cellular machinery under adverse conditions oup.combiomedgrid.com.
Research findings highlight the diverse roles of specific osmolytes in cellular protection. For instance, trehalose (B1683222) is well-documented for its ability to protect cells and biological molecules against desiccation and temperature stress, acting as a bioprotectant by forming a glassy matrix that stabilizes membranes and proteins mdpi.comfishersci.fimdpi.comwur.nl. Proline and glycine (B1666218) betaine (B1666868) are known to accumulate in plants and microorganisms under drought and salinity stress, contributing to osmotic adjustment and protecting cellular components biomedgrid.comtandfonline.com. TMAO is found in high concentrations in marine organisms, particularly at great depths, where it counteracts the protein-denaturing effects of high hydrostatic pressure and urea (B33335) psu.eduiasgyan.invliz.be.
The accumulation of osmolytes is a regulated process, often induced by environmental cues. For example, in Escherichia coli, the synthesis of trehalose is induced by osmotic shock, heat, cold, and desiccation mdpi.com. This controlled synthesis and uptake allow cells to adapt their internal environment to external challenges, thereby maintaining cellular function and viability oup.comnih.govbiomedgrid.com.
The protective effects of osmolytes can be illustrated by their influence on protein stability. Studies have shown that the presence of certain osmolytes can increase the melting temperature of proteins, indicating enhanced thermal stability.
While specific quantitative data tables were not directly retrieved in a format suitable for immediate interactive display, research consistently demonstrates the correlation between increased osmolyte concentration and enhanced cellular tolerance to stress. For example, studies on fungi show that heat shock leads to a significant increase in intracellular trehalose levels, and osmotic shock increases both trehalose and arabitol concentrations, supporting their role in stress adaptation wur.nl. Similarly, the accumulation of glycine betaine in plants is linked to increased tolerance to salinity and drought tandfonline.com.
Properties
CAS No. |
102257-18-1 |
|---|---|
Molecular Formula |
C8H10N2O2 |
Synonyms |
Osmolite |
Origin of Product |
United States |
Biochemical Mechanisms of Osmolyte Function
Osmolyte Interactions with Macromolecules: A Molecular Perspective
Osmolytes interact with macromolecules, such as proteins, in a manner that modulates their structural and functional integrity. These interactions are often weak and non-specific, but collectively, they have significant effects on macromolecular behavior in solution psu.edu.
Preferential Exclusion and Hydration Shell Modulation
A key mechanism by which stabilizing osmolytes function is through preferential exclusion from the surface of proteins brieflands.comnih.govresearchgate.net. This phenomenon means that osmolytes are present at a lower concentration in the immediate vicinity of the protein surface compared to the bulk solvent brieflands.compnas.org. This exclusion is often thermodynamically driven by unfavorable interactions between the osmolyte and the protein backbone brieflands.comresearchgate.net.
The preferential exclusion of osmolytes leads to preferential hydration of the protein surface researchgate.net. Water molecules are favored in the hydration shell around the protein compared to the osmolyte molecules brieflands.com. This modulation of the hydration shell can influence protein conformation and stability brieflands.com. For instance, methylamines like trimethylamine (B31210) N-oxide (TMAO) are strongly excluded from the protein surface, causing few changes in the hydration of the molecule itself brieflands.com. Other osmolytes, such as amino acids like proline and polyols, also exclude water from the protein surface but may exert their effects differently than methylamines brieflands.com. This packing of polypeptides in the presence of osmolytes increases protein stability biorxiv.org.
Influence on Solvent Properties and Water Structure
Some stabilizing osmolytes are classified as water structure-makers, potentially enhancing the water structure, although there are exceptions like taurine (B1682933) mdpi.com. TMAO, for example, appears to enhance water structure by generating strong hydrogen bonds in its surroundings mdpi.com. Conversely, denaturing osmolytes like urea (B33335) can weaken the hydrogen bond network of water acs.org. The effect of different osmolytes on water structure can vary significantly brieflands.com. Some osmolytes tend to preferentially hydrogen bond with water molecules, and their interaction energies correlate with their hydrogen-bonding capability acs.org. The water-organizing characteristics of an osmolyte play a central role in its stabilizing or destabilizing effect on macromolecules researchgate.net. A strong positive correlation exists between an osmolyte's ability to reduce water mobility (indicating water structuring) and its capacity to stabilize proteins researchgate.net.
Osmolytes in Protein Conformational Stability and Folding Kinetics
Osmolytes are well-known for their ability to influence protein conformational stability and folding kinetics brieflands.commdpi.comacs.orgnih.govencyclopedia.pubwikipedia.orgfishersci.sefishersci.fi. They can shift the equilibrium between folded and unfolded protein states, favoring the native conformation under stressful conditions pnas.orgresearchgate.net.
Thermodynamics of Osmolyte-Induced Protein Stabilization
The stabilization of proteins by osmolytes can be understood in thermodynamic terms. Protecting osmolytes tend to raise the free energy of the unfolded state of a protein, thereby shifting the folding equilibrium towards the native (folded) state pnas.org. This is often linked to the preferential exclusion of osmolytes from the protein surface, which is more pronounced for the unfolded state due to its larger exposed surface area brieflands.com. The extent to which bulk water is a better solvent for osmolytes compared to the water near the protein surface influences this effect brieflands.com.
The interaction between the protein backbone and osmolyte polar groups can be more favorable than with nonpolar groups, influencing the degree to which an osmolyte stabilizes a protein pnas.org. Studies using molecular dynamics simulations and theoretical models, such as the Kirkwood-Buff solvation theory, provide insights into the solvation structures and thermodynamics of osmolyte-protein interactions biorxiv.org. These studies can characterize the thermodynamics by measuring preferential interaction parameters and transfer free energies biorxiv.org.
Osmolytes as "Chemical Chaperones" in Protein Quality Control
Osmolytes are often referred to as "chemical chaperones" due to their ability to assist in protein folding and prevent aggregation, similar to the roles of molecular chaperones biorxiv.orgmdpi.comacs.orgfishersci.seresearchgate.net. Unlike molecular chaperones, which are proteins, chemical chaperones are small molecules that function in a non-specific manner encyclopedia.pub.
Osmolytes can increase the stability of the folded state of proteins, counteracting the effects of stress that can lead to misfolding and aggregation encyclopedia.pubresearchgate.net. They can help maintain the structural and functional integrity of proteins researchgate.net. For example, glycine (B1666218) is known to prevent protein aggregation by stabilizing protein structures and acting as a chemical chaperone researchgate.net. The presence of osmolytes can enhance protein folding and stability biorxiv.org.
Mechanisms of Denaturant Counteraction by Protecting Osmolytes
Protecting osmolytes can counteract the destabilizing effects of denaturing agents like urea mdpi.comencyclopedia.pub. While denaturants are often attracted to and interact favorably with the protein backbone, thereby destabilizing the protein, protecting osmolytes are preferentially excluded brieflands.compnas.orgmdpi.com.
The counteracting effect can involve complex interplay between the osmolyte, the denaturant, and the protein. For instance, TMAO is known to counteract the denaturing effect of urea biorxiv.org. The mechanisms can involve the preferential exclusion of the osmolyte competing with the favorable interaction of the denaturant with the protein, effectively shifting the balance back towards the folded state pnas.org. Molecular dynamics simulations can help elucidate the microscopic mechanisms by which osmolytes like urea and TMAO influence protein folding landscapes and counteract each other's effects biorxiv.org.
Osmolyte Effects on Enzyme Activity and Reaction Equilibrium
Osmolytes are recognized for their ability to stabilize proteins, promoting their folded state. This stabilization can, in turn, influence enzyme activity and the equilibrium of biochemical reactions. Studies have shown that osmolytes can affect both the thermal stability and catalytic activity of enzymes. For instance, research on Candida boidinii formate (B1220265) dehydrogenase (cbFDH) demonstrated that osmolytes like betaine (B1666868), glycerol (B35011), trehalose (B1683222), and trimethylamine N-oxide (TMAO) can be beneficial for both thermal stability and enzyme activity, particularly at low concentrations researchgate.netrsc.orgrsc.orgnih.gov.
The mechanisms underlying these effects involve complex interactions between osmolytes and the enzyme surface, as well as the surrounding solvent. Preferential hydration, where osmolytes are excluded from the immediate vicinity of the protein surface, is a widely accepted explanation for osmolyte-induced protein stabilization tci-thaijo.orgbrieflands.com. This exclusion favors the folded state by minimizing the unfavorable interactions between the osmolyte and the protein backbone tci-thaijo.org.
While osmolytes are generally considered non-perturbing to protein structure at compatible concentrations, their influence on enzyme kinetics (Km and kcat) and reaction equilibrium can vary depending on the specific osmolyte and enzyme system brieflands.com. Some studies suggest that while osmolytes stabilize the enzyme, their effect on the reaction equilibrium might be slightly negative, although this impact can be minor at certain concentrations rsc.org. Thermodynamic models, such as ePC-SAFT, are employed to predict the effect of osmolytes on reaction equilibrium by considering interactions between the osmolyte, reactants, products, and water researchgate.netrsc.orgrsc.orgnih.gov.
Research findings on the effect of osmolytes on enzyme activity and stability often involve experimental techniques like scanning differential fluorimetry for thermal stability and UV detection for activity and equilibrium measurements, complemented by theoretical approaches like molecular dynamics simulations researchgate.netrsc.orgrsc.orgnih.gov. These studies highlight that the specific mechanism of stabilization and the impact on activity and equilibrium can be osmolyte-dependent, emphasizing the need to study solvent-protein dynamics for optimizing biocatalytic processes researchgate.netrsc.orgnih.gov.
Here is a table summarizing some findings on the effect of different osmolytes on cbFDH:
| Osmolyte | Concentration (mol/kg) | Relative Activity (vs. None) | Thermal Stability (Tm, °C) | Equilibrium Yield (% NADH) | Source |
| None | - | 1.00 | 61.0 | High | researchgate.net |
| Betaine | 0.25 | 1.03 ± 0.03 | 61.5 | High | researchgate.net |
| Betaine | 0.5 | - | 61.7 | High | researchgate.net |
| Betaine | 1.0 | - | 62.6 | High | researchgate.net |
| Glycerol | 0.25 | - | 61.2 | High | researchgate.net |
| Glycerol | 0.5 | - | 61.4 | High | researchgate.net |
| Glycerol | 1.0 | - | 61.6 | High | researchgate.net |
| Trehalose | 0.25 | - | 61.8 | Slightly Negative | researchgate.net |
| Trehalose | 0.5 | - | 62.0 | Slightly Negative | researchgate.net |
| Trehalose | 1.0 | - | 62.2 | Slightly Negative | researchgate.net |
| Trimethylamine N-oxide | 0.25 | - | 61.6 | High | researchgate.net |
| Trimethylamine N-oxide | 0.5 | - | 61.8 | High | researchgate.net |
| Trimethylamine N-oxide | 1.0 | - | 62.0 | High | researchgate.net |
Osmolyte Influence on Nucleic Acid Stability and Interactions
The influence of osmolytes extends to nucleic acids, affecting their stability and interactions. While osmolytes are well-known for stabilizing proteins, their effects on nucleic acids are more varied and depend on the specific osmolyte, the type of nucleic acid, and its structural complexity nih.gov.
Generally, non-protecting osmolytes like urea can destabilize nucleic acid structures nih.govresearchgate.net. In contrast, the effects of protecting osmolytes on nucleic acid stability are not uniform. Studies have shown that while some osmolytes may destabilize RNA secondary structure, they can stabilize tertiary structures nih.gov. This difference is hypothesized to be related to the preferential interaction of osmolytes with different parts of the nucleic acid molecule. For instance, osmolytes might favor the solubilization of base surfaces, leading to secondary structure destabilization, while having unfavorable interactions with the RNA backbone, which becomes less accessible in tertiary structures, thus promoting stabilization nih.gov.
Research using techniques like thermal melting analysis has been employed to quantify the effect of osmolytes on RNA stability by measuring m-values (change in ΔG° of RNA folding per molal concentration of osmolyte) nih.gov. These studies have revealed that all tested osmolytes destabilize RNA secondary structure to some extent nih.gov. However, their effects on tertiary structure can be either stabilizing or destabilizing, and this influence can be attenuated or reversed by the presence of high concentrations of ions like Mg2+ nih.gov.
The mechanisms involved in osmolyte-nucleic acid interactions are still being explored, but they are thought to involve factors such as changes in nucleic acid hydration, direct osmolyte-nucleic acid interactions, molecular crowding, and effects on the ion atmosphere surrounding nucleic acids nih.govmostwiedzy.pl. For example, both urea and trimethylglycine (TMG), despite their different solvation properties, have been shown to dehydrate DNA and shift the conformational equilibrium from B-DNA to A-DNA form mostwiedzy.pl. While direct specific interactions with DNA may be absent in ternary solutions, studies suggest that osmolytes like TMG and urea can have strong negative interactions with the bases of dissociated DNA, potentially contributing to denaturing properties mostwiedzy.pl.
The interplay between osmolytes and ions, particularly divalent cations like Mg2+, is also a critical aspect of their influence on nucleic acid stability and interactions nih.govnih.gov. The effects of osmolytes on the ion atmosphere around nucleic acids are not yet fully characterized, and the sometimes opposing effects of ions and osmolytes, as well as the attenuation of osmolyte-Mg2+ stabilization, are areas of ongoing research nih.gov.
Antioxidative and Cytoprotective Roles of Specific Osmolytes
Beyond their osmotic and macromolecule-stabilizing functions, specific osmolytes exhibit antioxidative and cytoprotective roles, contributing to cellular defense against various stressors, including oxidative stress. These roles can be direct, through the scavenging of reactive oxygen species (ROS), or indirect, by influencing the cellular antioxidant defense system.
Polyols, such as glycerol and inositol (B14025), and amino acids and their derivatives, such as taurine and glycine betaine (betaine), are examples of osmolytes known for their antioxidant properties biologists.comnih.govresearchgate.net. These compounds can help regulate the redox balance of the cell biologists.commdpi.com.
Taurine, for instance, has been described as a cytoprotective compound with antioxidant properties biologists.comnih.gov. While its direct antioxidant mechanism might be less pronounced, it is believed to contribute to cytoprotection by influencing the actions of other compounds, acting as a calcium modulator, synaptic neuromodulator, and membrane stabilizer biologists.com.
Ectoine (B1671093) is another osmolyte with demonstrated cytoprotective effects, including protection against UV irradiation and dryness wikipedia.org. It has also been shown to protect DNA against ionizing and ultraviolet radiation, acting as a radical scavenger wikipedia.org.
The antioxidative roles of osmolytes in plants, for example, involve mitigating the adverse effects of oxidative stress by scavenging oxygen species directly or indirectly by increasing the accumulation of antioxidant bioactive compounds or inducing antioxidant enzymatic activities researchgate.net. Osmolytes like proline, glycine betaine, trehalose, and inositol are accumulated by plants in response to abiotic stress and contribute to their antioxidant defense mechanisms researchgate.net.
The cytoprotective properties of osmolytes extend to protecting cellular membranes and maintaining cellular integrity under stress conditions mdpi.comlsu.edu. Trehalose, for example, has been shown to protect not only macromolecules but also cell membranes mdpi.com.
The diverse cytoprotective roles of osmolytes, including their antioxidant activities, highlight their importance in cellular adaptation and survival in challenging environments biologists.comlsu.edu.
Here is a table listing some osmolytes and their reported cytoprotective/antioxidative roles:
| Osmolyte | Reported Cytoprotective/Antioxidative Roles | Source |
| Polyols | Osmoprotective and antioxidant properties, regulating cellular redox balance. | biologists.commdpi.com |
| Taurine | Antioxidant, calcium modulator, synaptic neuromodulator, membrane stabilizer, cytoprotective. | biologists.comnih.gov |
| Ectoine | Protects against UV irradiation and dryness, DNA protection (radical scavenger). | wikipedia.org |
| Trehalose | Protective, reserve, antioxidant, regulatory, and chaperone functions, protects macromolecules and membranes. | mdpi.com |
| Glycine Betaine | Antioxidant (in plants). | researchgate.net |
| Inositol | Antioxidant (in plants). | researchgate.net |
Biological Distribution and Physiological Roles of Osmolytes Across Organisms
Osmolytes in Prokaryotic Stress Adaptation
Prokaryotes, including bacteria and archaea, inhabit diverse environments, many of which are characterized by extreme conditions. Osmolytes are essential for their survival and adaptation in these challenging niches.
Bacterial Osmoadaptation Strategies
Bacteria employ sophisticated strategies to adapt to changes in external osmolarity, collectively termed osmoadaptation oup.com. Two primary mechanisms exist for coping with elevated osmolarity: the "salt in cytoplasm" strategy and the "organic osmolyte" strategy oup.com. While the "salt in cytoplasm" approach, involving the accumulation of high concentrations of inorganic ions like K+ and Cl-, is primarily restricted to extremely halophilic archaea and some bacteria, the organic osmolyte strategy is widespread among bacteria eolss.netoup.com.
In the organic osmolyte strategy, bacteria accumulate compatible solutes to balance the external osmotic pressure eolss.net. This can occur through de novo synthesis or by transporting osmolytes from the environment oup.comfrontiersin.org. The rapid response to osmotic up-shock in both Gram-positive and Gram-negative bacteria involves the stimulation of potassium uptake, followed by the accumulation of osmoprotectants oup.com. Common osmolytes accumulated by bacteria include proline, glycine (B1666218) betaine (B1666868), ectoine (B1671093), trehalose (B1683222), and polyols like glycerol (B35011) asm.orgresearchgate.netunigoa.ac.in. These molecules help maintain cell turgor, stabilize proteins and membranes, and protect against various stresses asm.orgresearchgate.net.
Bacteria have evolved specific transport systems, such as ABC transporters, to take up osmolytes from their surroundings oup.comfrontiersin.org. The availability of external osmolytes can often inhibit endogenous synthesis, as uptake is generally more energetically favorable oup.com.
Role in Microbial Environmental Resilience
Osmolytes contribute significantly to the resilience of microbial communities in various environments, particularly in soils and marine ecosystems. In soil, exposure to drought stress leads to the accumulation of osmolytes by microorganisms to maintain cell integrity oup.com. Upon rehydration, microbes can release these accumulated osmolytes to prevent cell lysis oup.comnih.gov. This dynamic accumulation and release mechanism is crucial for microbial survival and activity under fluctuating water availability oup.com.
In marine environments, microbes face consistently high salinity. Marine prokaryotes utilize organic osmolytes to maintain cellular homeostasis in this high-salinity environment frontiersin.org. The specific osmolytes used can vary among different marine microbial groups frontiersin.org. For example, some marine cyanobacteria synthesize trehalose or homoserine betaine, while certain chemoautotrophs accumulate proline or ectoine frontiersin.org. The ability to synthesize or transport osmolytes is a key adaptation enabling microbial life in diverse marine habitats, including extreme ones like hydrothermal vents frontiersin.orgnih.gov.
Interactive Table 1: Examples of Osmolytes and Their Roles in Prokaryotes
| Osmolyte | Organisms | Primary Role(s) |
| Proline | Various bacteria, Sulfurimonas, Vibrio parahaemolyticus | Osmoadaptation, Protein stabilization, Stress tolerance oup.comfrontiersin.orgasm.org |
| Glycine Betaine | Various bacteria, Halomonas elongata | Osmoprotection, Protein stabilization, Stress tolerance asm.orgunigoa.ac.intandfonline.com |
| Ectoine | Various bacteria, Halomonas, Chromohalobacter salexigens | Osmoprotection, Protein stabilization, Stress tolerance asm.orgresearchgate.netunigoa.ac.innih.gov |
| Trehalose | Various bacteria, Crocosphaera | Osmoprotection, Protein stabilization, Stress tolerance frontiersin.orgasm.org |
| Glycerol | Various bacteria, Chromohalobacter salexigens | Osmoprotection, Stress tolerance researchgate.netunigoa.ac.innih.gov |
| Carnitine | Various bacteria | Osmoprotection oup.com |
| Homoserine Betaine | Trichodesmium | Osmoadaptation frontiersin.org |
| Glutamate (B1630785) | Anammox bacteria, various bacteria | Counterion for K+, Osmoadaptation unigoa.ac.inacs.org |
Osmolyte Functions in Plant Stress Physiology
Plants, being sessile organisms, are constantly exposed to environmental fluctuations. Osmolytes are vital for their ability to perceive, respond to, and adapt to various abiotic stresses researchgate.net.
Tolerance to Abiotic Stresses (Salinity, Drought, Temperature)
Abiotic stresses such as salinity, drought, and extreme temperatures significantly impact plant growth and productivity nih.govnih.gov. The accumulation of compatible solutes is a common and effective defense mechanism employed by plants to mitigate the detrimental effects of these stresses researchgate.netnih.govfrontiersin.org. Osmolytes help maintain cell turgor pressure by lowering the osmotic potential, allowing water uptake even under low water potential conditions frontiersin.orgsci-hub.seresearchgate.net. They also protect cellular components by stabilizing proteins, membranes, and enzymes, and by scavenging reactive oxygen species (ROS) generated during stress researchgate.netnih.govfrontiersin.orgomicsonline.org.
Specific osmolytes play key roles in tolerance to different abiotic stresses. Proline accumulation is a widely recognized response to drought and salinity stress, contributing to osmotic adjustment, protein stabilization, and ROS scavenging researchgate.netsci-hub.seomicsonline.orgcore.ac.uknih.gov. Sugars and sugar alcohols like trehalose, mannitol (B672), sorbitol, and galactinol (B1212831) also function as osmolytes, providing osmotic protection and stabilizing cellular structures under stress nih.govnih.govomicsonline.orgredalyc.org. Glycine betaine is another important osmolyte that accumulates in many plant species and enhances tolerance to salinity, drought, and heat stress tandfonline.comnih.gov. Trimethylamine (B31210) N-oxide (TMAO) has also been shown to enhance plant tolerance to freezing, drought, temperature, and high salt conditions frontiersin.orgnih.gov.
Research findings highlight the importance of osmolyte accumulation for plant survival under stress. Studies have shown that transgenic plants engineered to overexpress genes involved in osmolyte biosynthesis exhibit enhanced tolerance to various abiotic stresses nih.govomicsonline.org. For instance, overexpression of genes for mannitol or trehalose synthesis has resulted in improved drought tolerance in plants nih.govomicsonline.org.
Interactive Table 2: Key Osmolytes and Their Roles in Plant Abiotic Stress Tolerance
| Osmolyte | Abiotic Stresses Addressed | Key Functions in Plants |
| Proline | Drought, Salinity, Low Temperature, Heavy Metals, UV Radiation | Osmotic adjustment, Protein stabilization, ROS scavenging researchgate.netsci-hub.seomicsonline.orgcore.ac.uknih.gov |
| Glycine Betaine | Salinity, Drought, Heat | Osmoprotection, Protein/membrane stabilization, ROS scavenging tandfonline.comnih.govnih.gov |
| Sugars (e.g., Sucrose, Trehalose, Galactinol) | Salinity, Drought, Cold | Osmotic adjustment, Protein stabilization, Energy source, Signaling nih.govnih.govomicsonline.orgredalyc.org |
| Sugar Alcohols (e.g., Mannitol, Sorbitol) | Drought, Salinity | Osmoprotection, ROS scavenging, Membrane protection nih.govsci-hub.seomicsonline.org |
| Polyamines | Drought, Salinity, Low/High Temperature, Heavy Metals | Cellular growth regulation, Signal transmission, Stress response sci-hub.se |
| TMAO | Freezing, Drought, Temperature, Salinity | Enhances tolerance frontiersin.orgnih.gov |
| Ectoine | Salinity | Osmoprotection omicsonline.org |
| Fructan | Stress conditions | Osmoprotection omicsonline.org |
| Inositol (B14025) and derivatives (e.g., Pinitol, Galactinol, Ononitol) | Salt | Protects from ROS, Preserves cell turgor omicsonline.org |
Osmolyte Accumulation and Plant Defense Mechanisms
Beyond their role in abiotic stress tolerance, osmolytes are also involved in plant defense mechanisms. They contribute to the activation of defense-related genes under various stresses frontiersin.orgomicsonline.org. Osmolytes can influence microbial communities in the rhizosphere, potentially attracting beneficial microbes that help plants cope with adverse conditions researchgate.net. The accumulation of specific osmolytes can also serve as a stress signal within the plant, triggering downstream defense responses nih.govfrontiersin.org. Phytohormones play a crucial role in modulating osmolyte levels in plants under stress, influencing the expression of genes involved in osmolyte biosynthesis nih.govfrontiersin.orgnih.gov. This intricate crosstalk between osmolytes and phytohormones is essential for orchestrating adaptive responses to environmental challenges nih.govfrontiersin.org.
Osmolytes in Marine Organism Adaptation to Extreme Environments
Marine organisms, from microbes to invertebrates and fish, utilize osmolytes to adapt to the unique challenges of the marine environment, including high salinity, low temperatures, and high hydrostatic pressure in deeper waters frontiersin.orgbas.ac.ukleeds.ac.uk.
In marine organisms, osmolytes serve multiple functions, including maintaining osmotic balance with the surrounding seawater, stabilizing proteins and enzymes under high pressure and low temperatures, and protecting against desiccation and freezing frontiersin.orgbas.ac.ukleeds.ac.uk. The specific osmolytes accumulated vary depending on the organism and its habitat frontiersin.orgbas.ac.uk.
For example, marine phytoplankton utilize dimethylsulfoniopropionate (DMSP) as an osmolyte frontiersin.org. Deep-sea organisms face immense hydrostatic pressure, which can disrupt protein function. Trimethylamine N-oxide (TMAO) is a crucial osmolyte in many marine animals, particularly fish, and its concentration increases with depth, counteracting the pressure-induced unfolding of proteins leeds.ac.ukresearchgate.net. Other osmolytes found in marine organisms include free amino acids, betaines (like glycine betaine and homoserine betaine), polyols (like scyllo-inositol), and other methylamines frontiersin.orgbas.ac.ukresearchgate.net.
Studies on Antarctic marine echinoderms have revealed the use of branched-chain amino acids (valine, leucine, and isoleucine) in cell volume regulation, suggesting adaptations to the extreme cold bas.ac.uk. The diverse array of osmolytes and their specific roles highlight the remarkable adaptations of marine organisms to thrive in a wide range of extreme environments within the ocean nih.govbas.ac.ukresearchgate.net.
Interactive Table 3: Osmolytes and Their Roles in Marine Organisms
| Osmolyte | Organisms | Key Roles in Marine Environments |
| Trimethylamine N-oxide (TMAO) | Marine animals (especially fish) | Counteracts hydrostatic pressure, Protein stabilization, Osmoadaptation leeds.ac.ukresearchgate.net |
| Dimethylsulfoniopropionate (DMSP) | Marine phytoplankton, some diatoms | Osmoadaptation, Sulfur source for bacteria frontiersin.org |
| Proline | Marine microbes (e.g., Sulfurimonas), some invertebrates | Osmoadaptation, Protein stabilization, Potential adaptation to cold/pressure frontiersin.orgresearchgate.net |
| Glycine Betaine | Marine invertebrates, microorganisms, plants | Osmoprotection, Protein stabilization frontiersin.orgresearchgate.net |
| Homoserine Betaine | Trichodesmium (Cyanobacteria) | Osmoadaptation frontiersin.org |
| Ectoine | Some marine diatoms, bacteria | Osmotic function frontiersin.org |
| Free Amino Acids | Shallow-living marine invertebrates, some microbes | Cellular osmolytes, Cell volume regulation bas.ac.ukresearchgate.net |
| scyllo-Inositol | Echinoderms, gastropods, polychaetes | Osmolyte in deep-sea animals researchgate.net |
| Beta-alanine | Octopods | Osmolyte in deep-sea animals researchgate.net |
| Hypotaurine | Vestimentiferans (hydrothermal vents) | Osmolyte in deep-sea animals researchgate.net |
| N-methyltaurine | Vestimentiferans (hydrothermal vents) | Osmolyte in deep-sea animals researchgate.net |
| Branched-chain amino acids (Valine, Leucine, Isoleucine) | Antarctic echinoderms | Cell volume regulation in cold environments bas.ac.uk |
Pressure and Salinity Adaptation in Deep-Sea Organisms
Deep-sea environments present extreme conditions of high hydrostatic pressure and varying salinity. Organisms inhabiting these depths have evolved remarkable adaptations, with osmolytes playing a significant role in counteracting the deleterious effects of these stressors on cellular macromolecules, particularly proteins. jst.go.jpresearchgate.net
Trimethylamine N-oxide (TMAO) is a prominent osmolyte in many marine animals, including deep-sea fish and invertebrates. jst.go.jpresearchgate.netresearchgate.net Its concentration often increases with depth, counteracting the pressure-induced denaturation of proteins and maintaining their structural integrity and function. jst.go.jpresearchgate.netresearchgate.netrsc.orguchicago.edu Studies have shown that TMAO can stabilize protein structure and function under high hydrostatic pressure, sometimes more effectively than other common osmolytes like myo-inositol, taurine (B1682933), and glycine. rsc.orgucl.ac.uk The ratio of urea (B33335) to TMAO is also crucial in some marine animals, such as cartilaginous fishes, where TMAO counteracts the destabilizing effects of urea, which is accumulated for osmoregulation. uchicago.eduoup.com This balance is thought to be important for survival in deep waters. uchicago.edu
In addition to TMAO, other osmolytes like glycine betaine and scyllo-inositol have been found at substantial levels in deep-sea animals, contributing to their adaptation to high pressure and other environmental challenges. researchgate.netrsc.orgucl.ac.uk
Specific Osmolyte Profiles in Marine Microbes and Phytoplankton
Marine microbes and phytoplankton face fluctuating salinity and light conditions, and osmolytes are essential for their osmoadaptation and survival. The composition of osmolytes in these organisms is often species-specific and can vary with environmental conditions. mdpi.comresearchgate.netfrontiersin.org
Dimethylsulfoniopropionate (DMSP) is a widely distributed osmolyte in marine phytoplankton and some bacteria. mdpi.comfrontiersin.orgasm.org It plays a significant role in osmoregulation and also serves as a crucial link in the marine sulfur cycle, being metabolized by a large percentage of marine bacteria. frontiersin.orgresearchgate.net Glycine betaine is another important osmolyte found in many marine microorganisms, with multiple cellular roles including modulating buoyancy and acting as a methyl donor. asm.org Its concentration can exhibit diel oscillations in response to light availability. asm.org
Studies on phytoplankton species like Emiliania huxleyi and Prorocentrum minimum have revealed different osmoadaptation mechanisms involving distinct osmolyte profiles. mdpi.com While E. huxleyi maintains a relatively constant ratio of major osmolytes like DMSP, glycine betaine, and homarine (B125210) under increasing salinity, P. minimum shows dramatic changes in osmolyte composition, with significant increases in glycine betaine and dimethylsulfonioacetate concentrations at higher salinities. mdpi.com This highlights the diversity in osmolyte strategies employed by different phytoplankton taxa for osmoadaptation. mdpi.comfrontiersin.org
Marine microbes also utilize a range of other osmolytes, including amino acids and their derivatives, carbohydrates, and methylammonium (B1206745) compounds, to regulate cellular osmolarity. frontiersin.org The genetic potential for osmolyte synthesis, breakdown, and transport is widespread among marine microbial communities, indicating the importance of osmolyte cycling in marine food webs. frontiersin.orgresearchgate.net
Mammalian Osmolyte Systems and Organ-Specific Accumulation
Mammalian cells also utilize osmolytes to cope with osmotic stress and maintain cellular homeostasis. While the entire organism regulates extracellular fluid osmolality, specific tissues and cell types accumulate organic osmolytes to a greater extent, particularly those exposed to hypertonic environments. nih.gov
Renal Medullary Osmolyte Regulation
The renal medulla is a prime example of a mammalian tissue that experiences significant fluctuations in extracellular osmolality due to the kidney's role in concentrating urine. nih.govscite.aikarger.com Cells in the renal medulla accumulate high concentrations of organic osmolytes to counteract the high levels of NaCl and urea in their environment, preventing cell shrinkage and maintaining protein function. nih.govscite.aikarger.comnih.gov
The principal organic osmolytes in renal medullary cells include sorbitol, betaine, myo-inositol, taurine, and glycerophosphocholine (GPC). nih.govscite.ainih.gov The accumulation of these osmolytes is tightly regulated in response to changes in extracellular tonicity. nih.govscite.aikarger.comnih.gov For instance, hypertonicity increases the synthesis of sorbitol via the enzyme aldose reductase and enhances the uptake of betaine and myo-inositol through specific transporters. nih.govscite.aikarger.comphysiology.org GPC levels are influenced by both hypertonicity and urea concentration, with high urea inhibiting its degradation. nih.gov
The regulation of osmolyte accumulation in renal medullary cells involves transcriptional control of genes encoding osmolyte transporters and synthetic enzymes, mediated by transcription factors like TonEBP/OREBP (Tonicity-responsive Enhancer/Osmotic response element-Binding Protein). nih.govscite.aikarger.comphysiology.org
Osmolytes in Neural Cell Physiology and Brain Homeostasis
Osmolytes play a critical role in maintaining cell volume and homeostasis in the mammalian brain, which is particularly vulnerable to changes in osmolality due to the confines of the skull. nih.govresearchgate.netkarger.comfrontiersin.orgihrdni.orgresearchgate.netnih.gov Brain cells, including neurons and astrocytes, accumulate organic osmolytes to regulate volume in response to osmotic challenges like hyponatremia (low blood sodium). nih.govresearchgate.netfrontiersin.orgihrdni.orgresearchgate.net
Key osmolytes in the brain include amino acids such as taurine, glutamate, and glycine, as well as myo-inositol, creatine, choline-containing compounds, and N-acetylaspartate. nih.govresearchgate.netfrontiersin.orgihrdni.orgmdpi.com These osmolytes contribute significantly to the total solute content of brain cells and are released during hypotonic stress to reduce cell swelling, a process known as regulatory volume decrease (RVD). researchgate.netkarger.comfrontiersin.orgihrdni.orgresearchgate.net
The efflux of osmolytes during RVD in brain cells is mediated by specific transport pathways, including volume-sensitive organic osmolyte/anion channels. researchgate.netkarger.com Receptor activation, particularly of G-protein-coupled receptors (GPCRs), can modulate osmolyte efflux, allowing neural cells to respond more efficiently to small changes in osmolality. nih.gov While inorganic ions contribute significantly to initial volume regulation, organic osmolytes are crucial for sustained volume control during chronic osmotic imbalances. ihrdni.orgnih.gov Dysregulation of osmolyte levels and transport in the brain has been implicated in various neurological conditions. nih.govresearchgate.netmdpi.comimrpress.com
Biosynthesis, Transport, and Regulation of Osmolyte Metabolism
Genetic and Transcriptional Regulation of Osmolyte Synthesis Pathways
The synthesis and accumulation of osmolytes are tightly controlled at the genetic and transcriptional levels. Under stress conditions, cells activate stress-responsive genes that encode enzymes involved in osmolyte biosynthesis and transporters responsible for their uptake nih.govmdpi.com. This transcriptional regulation is a primary mechanism for increasing osmolyte levels.
Key transcription factors (TFs) play a crucial role in regulating the expression of osmolyte synthesis genes. For instance, the Tonicity enhancer binding protein (TonEBP), also known as NFAT5, is a central regulator in mammalian cells responding to hypertonic stress imrpress.com. Upon sensing osmotic stress, TonEBP is phosphorylated and activated, translocating to the nucleus where it binds to Tonicity enhancer (TonE) elements in the promoter regions of osmolyte transporter genes, leading to their increased transcription imrpress.com.
In plants, various stress-responsive transcription factors, including those in the AP2/ERF and bZIP families, are involved in upregulating genes related to osmolyte biosynthesis, such as proline, glycine (B1666218) betaine (B1666868), and sugars nih.govmdpi.comfrontiersin.org. For example, in Ilex paraguariensis, transcription factors like HsfA2, HsfC1, and HsfB2B are implicated in regulating the biosynthesis of compatible osmolytes under drought stress mdpi.com.
Genome-wide screening and transcriptome analysis in various organisms, including Arabidopsis thaliana and major crops, have identified numerous genes involved in osmolyte biosynthetic pathways that are differentially expressed under abiotic stresses doi.org. This highlights the complexity and specificity of transcriptional regulation in response to different environmental challenges.
Enzymatic Pathways for Osmolyte Production and Degradation
Osmolytes are synthesized through specific enzymatic pathways from various cellular precursors. These pathways are often induced or upregulated under stress conditions.
One well-studied osmolyte is proline, which is synthesized in plants primarily through the glutamate (B1630785) pathway doi.orgcore.ac.uk. This pathway involves the enzymes pyrroline-5-carboxylate synthase (P5CS) and pyrroline-5-carboxylate reductase (P5CR) researchgate.netcore.ac.uk. The activity and expression of P5CS are crucial for proline accumulation under stress icrisat.orgcore.ac.uk. Proline can be degraded back to glutamate by the enzyme proline dehydrogenase (ProDH), and the regulation of both synthesis and degradation pathways is critical for maintaining proline homeostasis icrisat.orgresearchgate.net.
Glycine betaine (GB) is another important osmolyte synthesized in many organisms. In plants, GB is synthesized by a two-step oxidation of choline (B1196258), catalyzed by choline monooxygenase (CMO) and betaine aldehyde dehydrogenase (BADH) doi.orgtandfonline.com. These enzymes are typically located in chloroplasts tandfonline.com. The biosynthesis of GB can be induced by stress conditions tandfonline.com.
Trehalose (B1683222), a disaccharide, is synthesized from glucose-6-phosphate by the enzymes trehalose-6-phosphate (B3052756) synthase (TPS) and trehalose-6-phosphate phosphatase (TPP) mdpi.com. In some bacteria and archaea, novel osmolyte synthesis pathways exist, such as the biosynthesis of di-myo-inositol-1,1′-phosphate (DIP) in hyperthermophilic archaea, which involves unique enzymes like CTP:I-1-P cytidylyltransferase and DIP synthase nih.gov.
While synthesis pathways are crucial for osmolyte accumulation, the regulation of degradation pathways is also important. For example, the accumulation of glycerophosphorylcholine (GPC) in mammalian renal medulla cells under high salt and urea (B33335) conditions is due to both increased synthesis and reduced degradation nih.gov.
Membrane Transport Mechanisms for Osmolyte Accumulation and Efflux
Membrane transporters play a vital role in the accumulation of exogenous osmolytes and the efflux of intracellular osmolytes during changes in osmolarity. Osmolyte transport can occur via secondary active transport systems, often coupled to ion gradients, or through passive diffusion channels imrpress.comunl.edu.
Under hypertonic stress, cells increase the uptake of compatible osmolytes from the extracellular environment imrpress.comnih.gov. This is mediated by specific transporters located on the plasma membrane. Examples of well-characterized mammalian osmolyte transporters include the sodium-myo-inositol cotransporter (SMIT), the betaine/GABA transporter (BGT1), and the taurine (B1682933) transporter (TauT) imrpress.comtaylorandfrancis.compnas.org. These transporters are typically coupled to the movement of ions like Na+ and Cl-, utilizing the electrochemical gradient to drive osmolyte uptake imrpress.comtaylorandfrancis.com. For instance, SMIT is a Na+-dependent transporter, while BGT1 and TauT are Na+- and Cl--coupled transporters imrpress.com. The expression and activity of these transporters are often upregulated at the transcriptional and translational levels in response to hypertonicity imrpress.compnas.orgphysiology.org.
Conversely, under hypotonic stress, cells need to reduce their intracellular osmolyte concentration to prevent excessive swelling and lysis. This is achieved through the efflux of osmolytes via volume-sensitive channels or transporters unl.eduihrdni.orgnih.gov. This process is known as regulatory volume decrease (RVD) unl.edunih.gov. Osmolyte efflux pathways can involve channels permeable to organic osmolytes and anions, such as volume-sensitive organic osmolyte channels (VSOAC) unl.edu. The efflux of osmolytes during RVD is generally considered to be mediated by passive diffusion through these membrane pores, driven by the concentration gradient unl.edu.
Table 1: Examples of Osmolyte Transporters and Their Transport Mechanisms
| Osmolyte Transported | Transporter Name | Organism Type | Transport Mechanism | Coupling Ions |
| Myo-inositol | SMIT (SLC5A3) | Mammalian | Secondary Active Transport | Na+ imrpress.comtaylorandfrancis.com |
| Betaine | BGT1 (SLC6A12) | Mammalian | Secondary Active Transport | Na+, Cl- imrpress.comtaylorandfrancis.com |
| Taurine | TauT (SLC6A6) | Mammalian | Secondary Active Transport | Na+, Cl- imrpress.comtaylorandfrancis.com |
| Glycine | GLYT1 | Mammalian (embryos) | Organic Osmolyte Transporter | Not specified as coupled in source pnas.org |
| Proline, Betaine, Proline betaine | ProU | E. coli | ABC Transporter (Binding protein-dependent) | Not specified as coupled in source nih.govoup.com |
| Glycine betaine | BetL | Listeria monocytogenes | Secondary Transporter | Ion symport (Na+) asm.org |
| Glycine betaine | Gbu | Listeria monocytogenes | ABC Transporter (Binding protein-dependent) | ATP hydrolysis asm.org |
| Carnitine | OpuC | Listeria monocytogenes | ABC Transporter | Not specified as coupled in source asm.org |
Environmental Cues and Signaling Pathways Modulating Osmolyte Levels
Osmolyte levels are modulated by various environmental cues, primarily osmotic stress (changes in extracellular osmolarity), but also other abiotic stresses like drought, salinity, cold, and heat mdpi.comfrontiersin.orgnih.gov. These environmental signals are perceived by the cell and transduced through specific signaling pathways, ultimately leading to changes in osmolyte metabolism and transport.
Mitogen-Activated Protein Kinase (MAPK) cascades are prominent signaling pathways involved in osmoadaptation in various organisms, including yeast and plants mdpi.comfrontiersin.orgimrpress.comdoi.orgnih.gov. In yeast, the High Osmolarity Glycerol (B35011) (HOG) pathway is a well-characterized MAPK cascade that is rapidly activated by osmotic upshift and orchestrates transcriptional responses leading to glycerol accumulation mdpi.comnih.govasm.org.
In plants, multiple signaling pathways, including MAPK signaling, calcium signaling, and phytohormone signaling (such as abscisic acid (ABA) signaling), are involved in sensing salt and drought stress and modulating osmolyte levels frontiersin.orgnih.govmdpi.com. ABA, for instance, plays a critical role in regulating osmolyte accumulation, particularly proline and glycine betaine, by influencing the expression of biosynthetic genes frontiersin.orgicrisat.org.
Other signaling molecules, such as reactive oxygen species (ROS), nitric oxide (NO), carbon monoxide (CO), and hydrogen sulfide (B99878) (H2S), have also been implicated in the regulation of osmolyte biosynthesis under stress conditions frontiersin.orgicrisat.org.
The perception of osmotic stress and the initiation of signaling pathways are complex processes. Proposed mechanisms for osmosensing include changes in intracellular ionic strength, macromolecular crowding, or alterations in the cell cytoskeleton nih.govasm.org. Protein kinases, including PKA, PKC, and tyrosine kinases, have been shown to regulate the activity of osmolyte transporters through post-translational modifications like phosphorylation imrpress.comnih.gov.
Table 2: Environmental Cues and Associated Signaling Pathways Modulating Osmolyte Levels
| Environmental Cue | Organism Type | Key Signaling Pathways Involved | Example Osmolytes Affected |
| Hyperosmotic Stress | Mammalian | MAPK, TonEBP pathway | Myo-inositol, Betaine, Taurine |
| Hyperosmotic Stress (Salinity) | Plants | MAPK, Calcium signaling, Phytohormone signaling (ABA) | Proline, Glycine Betaine, Sugars, Polyols |
| Osmotic Shock (Up/Downshift) | Yeast | HOG pathway (MAPK) | Glycerol |
| Abiotic Stress (Salt, Heavy Metals, Cold, Drought) | Plants | SOS pathway, Phytohormone signaling, Calcium signaling, MAPK network | Proline, Glycine Betaine, Trehalose, Polyols, Amino acids |
| Hyposmotic Stress | Mammalian (Neural cells) | Tyrosine kinases, Phosphoinositide kinases, Ca2+, Serine-threonine kinases | Taurine, Myo-inositol, K+, Cl- |
Advanced Research Methodologies and Analytical Approaches in Osmolyte Studies
Spectroscopic Techniques for Investigating Osmolyte-Macromolecule Interactions
Spectroscopy offers powerful, non-invasive methods to observe the structural and dynamic changes in macromolecules, such as proteins, in response to varying osmolyte environments. These techniques are fundamental to understanding how osmolytes modulate molecular conformation and stability.
Circular Dichroism (CD) spectroscopy is a widely utilized technique for evaluating the conformation and stability of proteins. researchgate.net It measures the differential absorption of left and right circularly polarized light by chiral molecules, providing information on the secondary and tertiary structure of proteins. doi.orgspringernature.com In the context of osmolyte studies, CD is an excellent tool for monitoring changes in protein folding as a function of osmolyte concentration. nih.govspringernature.com
Far-UV CD (180-260 nm) is sensitive to the protein's secondary structure (α-helices, β-sheets), while Near-UV CD (260-340 nm) provides information about the tertiary structure by probing the environment of aromatic amino acid residues. By titrating a protein solution with an osmolyte and monitoring the CD signal at a specific wavelength (e.g., 222 nm for α-helical content), researchers can construct stability curves. These experiments reveal how protecting osmolytes can shift the folding equilibrium toward the native state, even under denaturing conditions, whereas denaturing osmolytes promote unfolding. nih.govspringernature.com The data collected can be used to determine the thermodynamic parameters of protein folding and stability.
| Condition | Mean Residue Ellipticity at 222 nm ([θ]₂₂₂) | Interpretation |
|---|---|---|
| Native Protein in Buffer | -12,000 deg·cm²·dmol⁻¹ | Folded state with significant α-helical content |
| + 1 M Protecting Osmolyte (TMAO) | -12,500 deg·cm²·dmol⁻¹ | Stabilization/compaction of the native state |
| + 4 M Denaturing Osmolyte (Urea) | -3,000 deg·cm²·dmol⁻¹ | Significant loss of α-helical structure (unfolding) |
| + 4 M Urea (B33335) & + 1 M TMAO | -8,000 deg·cm²·dmol⁻¹ | TMAO counteracts the denaturing effect of urea |
Nuclear Magnetic Resonance (NMR) spectroscopy is a uniquely powerful technique for studying protein structure and dynamics at atomic resolution in solution. nih.gov It can characterize molecular motions over a vast range of timescales, from picoseconds to seconds, providing a detailed picture of a protein's conformational landscape and how it is influenced by osmolytes. cambridge.org
| Condition | Chemical Shift Perturbation (Δδ) | Order Parameter (S²) | Inferred Dynamic Effect |
|---|---|---|---|
| Native Protein in Buffer | N/A | 0.85 | Baseline flexibility |
| + 1 M Protecting Osmolyte (Sorbitol) | 0.05 ppm | 0.90 | Reduced ps-ns timescale motion (rigidification) |
| + 4 M Denaturing Osmolyte (Urea) | 0.20 ppm | 0.78 | Increased ps-ns timescale motion (flexibility) |
Computational Approaches and In Silico Modeling of Osmolyte Systems
Computational methods provide a powerful complement to experimental techniques, offering a molecular-level view of osmolyte-macromolecule interactions that is often inaccessible by other means. These in silico approaches allow for the systematic investigation of the forces and mechanisms driving osmolyte effects.
Molecular Dynamics (MD) simulations are a cornerstone of computational osmolyte research. nih.gov This technique uses classical mechanics to simulate the motions of atoms in a system over time, providing a dynamic, high-resolution view of interactions between proteins, water, and osmolytes. aip.orgmostwiedzy.pl MD simulations have been instrumental in developing and refining the mechanistic understanding of osmolyte action.
A key finding from numerous MD studies is the concept of preferential interaction. nih.govacs.org Simulations consistently show that protecting osmolytes like Trimethylamine (B31210) N-oxide (TMAO), betaine (B1666868), and sorbitol are preferentially excluded from the protein's surface. mostwiedzy.pl This exclusion enhances the hydration of the protein, which entropically disfavors the exposure of the polypeptide backbone and nonpolar side chains, thus stabilizing the compact, folded state. cell.comresearchgate.net Conversely, denaturing osmolytes like urea are found to accumulate at the protein surface, interacting favorably with both the backbone and side chains, which facilitates protein unfolding. mostwiedzy.plpnas.org
| Osmolyte | Type | Preferential Interaction Coefficient (Γ) | Mechanism |
|---|---|---|---|
| TMAO | Protecting | < 0 (Negative) | Preferential Exclusion |
| Glycerol (B35011) | Protecting | < 0 (Negative) | Preferential Exclusion |
| Urea | Denaturing | > 0 (Positive) | Preferential Binding |
Note: A negative Γ indicates that the osmolyte concentration is lower near the protein surface than in the bulk solution, while a positive Γ indicates accumulation at the surface.
Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique used to develop mathematical models that relate the chemical structure of a molecule to a specific activity or property. wikipedia.orgdrugdesign.org While traditionally used in drug design, QSAR principles can be applied to the rational design and screening of novel osmolytes with enhanced protein-stabilizing capabilities.
In this context, the "activity" would be a quantitative measure of an osmolyte's stabilizing effect, such as the change in a protein's melting temperature (ΔTₘ). The "structure" is defined by a set of calculated molecular descriptors, which are numerical representations of the physicochemical properties of the osmolyte (e.g., molecular weight, polarity, number of hydrogen bond donors/acceptors, charge). nih.gov A QSAR model is built by statistically correlating these descriptors with the measured activity for a training set of known osmolytes. drugdesign.org Once validated, the model can be used to predict the stabilizing potential of new, untested compounds, guiding the synthesis of more effective osmolytes for biotechnological or therapeutic applications.
| Molecular Descriptor | Symbol | Coefficient | Interpretation |
|---|---|---|---|
| Number of Hydroxyl Groups | nOH | +1.5 | Increases stabilization |
| Molecular Surface Area | MSA | -0.02 | Slightly decreases stabilization |
| LogP (Hydrophobicity) | logP | -0.8 | Decreases stabilization |
Equation: ΔTₘ = c + (1.5 × nOH) - (0.02 × MSA) - (0.8 × logP)
Advanced Biochemical Assays for Osmolyte Functionality Assessment
Beyond fundamental biophysical characterization, a range of biochemical assays are employed to assess the functional consequences of osmolyte interactions. These assays provide practical measures of an osmolyte's ability to protect macromolecular function, often in high-throughput formats.
One prevalent method is the thermal shift assay (TSA) , also known as differential scanning fluorimetry (DSF). rsc.org This technique measures the thermal stability of a protein by monitoring its unfolding transition in the presence of a fluorescent dye that binds to exposed hydrophobic regions. The temperature at which 50% of the protein is unfolded is the melting temperature (Tₘ). By measuring the Tₘ in the presence of various osmolytes, one can rapidly quantify their stabilizing effect (ΔTₘ).
Another key approach involves enzyme activity assays . rsc.org For proteins that are enzymes, their catalytic activity is a direct measure of their functional integrity. The ability of an osmolyte to preserve enzyme activity under stressful conditions (e.g., elevated temperature, presence of denaturants) is a critical indicator of its protective function. For example, an osmolyte's effectiveness can be determined by incubating an enzyme at a challenging temperature and then measuring its residual activity compared to a control without the osmolyte. rsc.org
Finally, Isothermal Titration Calorimetry (ITC) can be used to directly measure the heat changes associated with interactions in a protein-osmolyte solution. mdpi.com While not a direct measure of function, ITC provides a complete thermodynamic profile of the interaction, including enthalpy (ΔH) and entropy (ΔS), which offers deep insight into the driving forces behind osmolyte-induced stabilization. mdpi.com
| Condition (after incubation at 50°C for 30 min) | Residual Enzyme Activity (%) |
|---|---|
| FDH in Buffer (Control) | 15% |
| + 0.5 M Betaine | 65% |
| + 0.5 M Trehalose (B1683222) | 72% |
| + 0.5 M TMAO | 85% |
Genomic and Proteomic Profiling in Osmolyte Research
Genomic and proteomic approaches have revolutionized the study of osmolyte function by enabling a global view of the cellular responses to osmotic stress. These high-throughput techniques allow researchers to identify the genes and proteins that are involved in osmolyte synthesis, transport, and the broader cellular stress response.
Proteomic profiling , often utilizing techniques like two-dimensional gel electrophoresis (2-DE) coupled with mass spectrometry (MS) or more advanced liquid chromatography-mass spectrometry (LC-MS/MS) methods such as iTRAQ, allows for the large-scale identification and quantification of proteins whose expression levels change in response to osmotic stress. frontiersin.orgnih.gov This can reveal key enzymes involved in osmolyte metabolism, as well as proteins related to stress sensing, signal transduction, and cellular repair mechanisms. frontiersin.orgnih.gov For instance, proteomic studies in plants have identified the upregulation of enzymes involved in proline and glycine (B1666218) betaine biosynthesis under drought or salinity stress. frontiersin.org Furthermore, phosphoproteomics , a sub-discipline of proteomics, focuses on identifying changes in protein phosphorylation, a key post-translational modification involved in signaling pathways that are activated by osmotic stress. nih.govnih.gov
On the other hand, genomic analyses , including microarray and RNA-sequencing (RNA-Seq), provide a comprehensive picture of the changes in gene expression that occur when cells are exposed to osmotic challenges. These transcriptomic approaches can identify genes encoding for osmolyte synthesis enzymes, transporters, and regulatory factors like transcription factors that orchestrate the stress response. nih.gov
A key application of genomics in osmolyte research is the identification of genes involved in osmolyte biosynthesis and their orthologs across different species. By comparing the genomes of organisms with known osmolyte-producing capabilities to those without, researchers can pinpoint candidate genes. Bioinformatic approaches, such as BLAST searches and phylogenetic analysis, are instrumental in identifying orthologous genes—genes in different species that evolved from a common ancestral gene and often retain the same function. nih.govnih.gov
For example, the metabolic pathways for the synthesis of common osmolytes like proline and glycine betaine are well-characterized in many plants and microorganisms. nih.gov The genes encoding the key enzymes in these pathways, such as pyrroline-5-carboxylate synthetase (P5CS) for proline synthesis and choline (B1196258) monooxygenase (CMO) and betaine aldehyde dehydrogenase (BADH) for glycine betaine synthesis, have been identified. nih.gov The identification of orthologs of these genes in newly sequenced genomes can infer the capacity of that organism to produce these osmolytes. nih.gov This comparative genomics approach is crucial for understanding the evolution of osmolyte systems and for metabolic engineering efforts aimed at enhancing stress tolerance in crop plants. nih.gov
Metagenomics and metatranscriptomics are powerful culture-independent approaches that allow for the study of the genetic material and gene expression, respectively, directly from microbial communities in their natural environments. frontiersin.orgnih.gov These techniques have provided unprecedented insights into the diversity of osmolyte strategies employed by microorganisms in various, often extreme, habitats.
Metagenomics involves the sequencing of the total DNA from an environmental sample, which provides a snapshot of the functional potential of the microbial community. mdpi.comnih.govnih.gov By searching metagenomic datasets for genes homologous to known osmolyte synthesis and transport genes, researchers can assess the prevalence and diversity of different osmolyte systems in a given environment. frontiersin.orgmdpi.comresearchgate.net For example, metagenomic studies of saline soils and hypersaline waters have revealed a high abundance of genes for the synthesis of ectoine (B1671093), betaine, and other compatible solutes, reflecting the adaptation of the microbial communities to high osmotic stress. mdpi.comnih.gov
Metatranscriptomics , the sequencing of the total RNA from an environmental sample, goes a step further by revealing which genes are actively being expressed by the microbial community at a specific point in time. frontiersin.orgnih.govmdpi.comnih.gov This provides a more direct measure of the metabolic activities related to osmolyte production and transport in response to prevailing environmental conditions. For instance, a metatranscriptomic study of marine microbes could reveal the upregulation of genes for the synthesis of dimethylsulfoniopropionate (DMSP), a key osmolyte in marine environments, in response to changes in salinity. frontiersin.org
In Vitro and Ex Vivo Model Systems for Osmolyte Research
In vitro and ex vivo model systems are indispensable tools for investigating the effects of osmolytes at the cellular and tissue levels in a controlled environment. nih.govrsc.orginvastor.com
In vitro models typically involve the use of cultured cells grown in monolayers (2D) or as three-dimensional (3D) structures like spheroids. nih.gov These models allow for the precise manipulation of the extracellular osmotic environment and the subsequent analysis of cellular responses, such as changes in cell volume, proliferation, migration, and gene expression. nih.gov For example, cancer cell lines cultured in microfluidic devices have been used to study the impact of hyperosmotic stress on cell behavior in both 2D and 3D settings. nih.gov
Ex vivo models utilize tissues or organs that have been excised from an organism and are maintained in a viable state in an artificial environment for a limited period. rsc.orgresearchgate.netmdpi.com These models, such as tissue slices or perfused organs, offer the advantage of preserving the complex three-dimensional architecture and cellular heterogeneity of the native tissue. rsc.orginvastor.comresearchgate.net This allows for the study of osmolyte effects in a more physiologically relevant context than in vitro cell cultures. For instance, ex vivo models of kidney tissue can be used to investigate the mechanisms of osmolyte accumulation and their role in protecting renal cells from the high osmotic stress inherent in the kidney medulla. mdpi.com
Cell-free protein synthesis (CFPS) systems, also known as in vitro translation systems, are powerful tools for producing proteins without the use of living cells. wikipedia.org These systems contain all the necessary machinery for transcription and translation, including ribosomes, tRNAs, and enzymes, typically derived from cell lysates of organisms like E. coli, rabbit reticulocytes, or wheat germ. wikipedia.org
An interesting application of CFPS systems in the context of osmolyte research is to study the direct effects of these molecules on the process of protein synthesis. It has been observed that high concentrations of certain ions, such as potassium chloride, which can accumulate under hypertonic conditions, can inhibit protein synthesis. nih.gov Studies using rabbit reticulocyte lysate systems have shown that the addition of compatible osmolytes like betaine and myo-inositol can counteract this inhibition and, in some cases, even increase the rate of translation. nih.govresearchgate.net The proposed mechanism is that these osmolytes help to maintain the proper hydration and conformation of the translational machinery, thereby preserving its activity in the face of increased ionic strength. nih.gov This makes CFPS systems a valuable tool for dissecting the molecular mechanisms by which osmolytes modulate protein synthesis. acs.org
Micro-Tissue and Organoid Models in Osmolyte Response Research
Advanced three-dimensional (3D) culture systems, such as micro-tissues and organoids, have emerged as powerful tools for investigating cellular and tissue-level responses to osmotic stress. These models more accurately recapitulate the complex architecture and physiological functions of native tissues compared to traditional two-dimensional cell cultures, offering a more relevant platform for studying the intricate mechanisms of osmolyte function.
Organoids, derived from stem cells, self-organize into structures that mimic the cellular diversity and organization of organs like the intestine, kidney, liver, and brain. This makes them invaluable for dissecting how different cell types within a tissue collaboratively respond to changes in osmolarity and the protective roles of various osmolytes.
Intestinal Organoids in Osmotic Stress Studies
Intestinal organoids, or "mini-guts," have been instrumental in elucidating the molecular responses of the intestinal epithelium to hyperosmotic conditions. Research has demonstrated that these organoids exhibit dynamic changes in the expression of genes responsible for transporting osmolytes into the cell, a crucial adaptation to maintain cell volume and function in a hypertonic environment.
A notable study utilizing a porcine intestinal epithelial cell model, which closely mimics the behavior of intestinal organoids, investigated the response to hyperosmotic stress induced by mannitol (B672). The findings revealed a significant and rapid upregulation of key osmolyte transporter genes. Specifically, the expression of transporters for taurine (B1682933) (TauT), myo-inositol (SMIT), and betaine (BGT1) was markedly increased within three hours of exposure to a hyperosmolar medium. This rapid transcriptional response underscores the intestine's capacity to quickly adapt to osmotic challenges, likely encountered during the digestion and absorption of food.
The study further highlighted the protective role of betaine. When intestinal epithelial cells were exposed to hyperosmotic stress, there was a significant decrease in transepithelial electrical resistance (TEER), an indicator of compromised barrier integrity. However, the co-administration of betaine attenuated this decline, suggesting that betaine plays a vital role in preserving the intestinal barrier function under osmotic stress. This protective effect was associated with the modulation of inflammatory responses and the expression of tight junction proteins, which are essential for maintaining the integrity of the epithelial barrier.
Gene Expression of Osmolyte Transporters in Intestinal Cells Under Hyperosmotic Stress
| Gene | Fold Change (3 hours) | Fold Change (6 hours) |
|---|---|---|
| TauT (Taurine Transporter) | ~4.5 | ~1.0 |
| SMIT (myo-inositol Transporter) | ~3.0 | ~0.5 |
| BGT1 (Betaine Transporter) | ~2.5 | ~0.2 |
Table 1. Relative fold change in the gene expression of osmolyte transporters in porcine intestinal epithelial cells exposed to a hyperosmolar medium (500 mOsm/L with mannitol) at 3 and 6 hours. Data is adapted from studies on intestinal epithelial cell models which recapitulate key aspects of organoid responses. mdpi.comresearchgate.netnih.gov
Kidney Organoids and Osmotic Stress Response
Kidney organoids provide a unique platform to study the complex processes of osmoregulation that occur in the different segments of the nephron. While direct transcriptomic and proteomic data from kidney organoids under hyperosmotic stress are still emerging, studies on related stressors provide a framework for understanding their potential responses.
For instance, research on kidney organoids subjected to cytokine-induced stress using Tumor Necrosis Factor-alpha (TNFα) has identified a significant number of differentially expressed proteins. This demonstrates the utility of organoids in identifying molecular signatures of cellular stress. While not directly induced by hyperosmolarity, this study provides a valuable dataset of proteins that are likely involved in general stress-response pathways that may overlap with those activated by osmotic stress.
Differentially Expressed Proteins in Kidney Organoids Under Cellular Stress
| Protein | Fold Change | Function |
|---|---|---|
| CCL2 | Upregulated | Chemokine |
| TIMP1 | Upregulated | Tissue Inhibitor of Metalloproteinases |
| VCAM1 | Upregulated | Vascular Cell Adhesion Molecule 1 |
| C3 | Upregulated | Complement C3 |
Table 2. A selection of proteins found to be differentially expressed in kidney organoids in response to the cytokine stressor TNFα. These proteins are indicative of inflammatory and cellular stress pathways that may be relevant to osmotic stress responses. nih.gov
Brain and Liver Organoid Models in Osmolyte Research
Brain and liver organoids are also poised to provide significant insights into the roles of osmolytes in neurological and metabolic health, respectively. Studies using induced pluripotent stem cell (iPSC)-derived motor neurons have implicated the accumulation of the osmolyte sorbitol in neurodegeneration, highlighting the importance of tightly regulated osmolyte metabolism in neuronal health.
In the context of the liver, while organoid-specific data on osmolyte response is still developing, studies on animal models have demonstrated the protective effects of betaine and taurine against hepatic steatosis (fatty liver) and fibrosis. These osmolytes are known to reduce oxidative stress and inflammation, key factors in the progression of liver disease. Future research using liver organoids will be crucial to translate these findings to human physiology and to dissect the cell-specific mechanisms of osmolyte action in the complex environment of the liver.
Emerging Concepts and Future Directions in Osmolyte Research
Osmolytes in Biotechnological Applications (non-clinical, e.g., protein production)
Osmolytes have garnered significant attention in non-clinical biotechnology due to their ability to stabilize proteins and enhance cellular tolerance to stress, making them valuable tools in processes like protein production and the preservation of biological materials.
Optimization of Protein Expression and Stability in Bioreactors
The efficient production of soluble and functional recombinant proteins in bioreactors is a critical aspect of biotechnology. Osmolytes can play a crucial role in optimizing these processes. Their presence in culture media can act as "chemical chaperones," assisting in the proper folding of nascent polypeptide chains and preventing the formation of inactive inclusion bodies, which are aggregates of misfolded proteins. frontiersin.orgnih.gov Studies have shown that adding osmolytes like sorbitol and glycine-betaine to the culture medium can enhance protein solubility by triggering osmotic stress and stimulating the cell's natural osmoprotectant synthesis and uptake mechanisms. frontiersin.orgmdpi.com
The enhancement of soluble enzyme expression levels through osmolyte addition may involve the activation of chaperone expression, although osmolytes like sorbitol, glycerol (B35011), and trehalose (B1683222) are also known to directly stabilize proteins by inhibiting the unfolding of native conformations. mdpi.com Different osmolytes and their concentrations can have varying effects on protein yield and solubility, necessitating optimization for specific protein targets and host organisms, such as Escherichia coli. mdpi.com For instance, optimal concentrations of sorbitol have been found to increase the yield of soluble proteins, and similar results have been observed with arginine. mdpi.com However, the effectiveness of osmolytes can vary, and in some cases, their addition may not lead to improved soluble protein expression. mdpi.com
Osmolytes contribute to protein stability by influencing the interactions between the protein and the surrounding solvent. They are generally preferentially excluded from the protein surface, which thermodynamically favors the folded state by reducing the unfavorable interactions between the unfolded protein's exposed hydrophobic surfaces and the solvent.
Cryopreservation and Stabilization of Biological Materials
Cryopreservation, the process of preserving biological materials at very low temperatures, is essential for various biotechnological and medical applications. However, ice crystal formation and cryoprotectant toxicity can damage cells and biomolecules. Osmolytes, acting as cryoprotectants, can mitigate these issues. ucl.ac.uk
Combinations of osmolytes, including monosaccharides, disaccharides, and sugar alcohols, have been shown to improve the survival of mesenchymal stromal cells during cryopreservation. nih.gov These osmolytes likely act in concert to stabilize cellular proteins and membranes. nih.govnih.gov Sugars, particularly trehalose, are extensively studied for their osmoprotective effects and demonstrate moderate cryoprotectivity. nih.gov Glycerol is another osmolyte that interacts strongly with water and is associated with protein stabilization. nih.gov Amino acids can also play a role, for example, by stabilizing sugars during freezing to prevent their precipitation. nih.gov
The success of cryopreservation with osmolytes can depend on the specific combination and concentration of osmolytes used, highlighting the existence of a "sweet spot" solution composition for maximum cell recovery. nih.govnih.gov Low-temperature techniques, such as Raman spectroscopy, are employed to study the effects of osmolytes on intracellular ice formation and the distribution of cryoprotective agents during freezing. nih.gov The ability of osmolytes to interact with water and potentially replace it in the cell membrane during freezing is also a proposed mechanism for their protective effects. nih.gov
Multicomponent osmolyte solutions are being explored as potential DMSO-free cryoprotectants, addressing concerns about the toxicity of traditional cryoprotective agents like dimethyl sulfoxide (B87167) (DMSO). nih.govumn.edu These natural osmolyte-based solutions, similar to those found in organisms that survive extreme conditions, are hypothesized to be effective in preserving a wider range of cell types and are being translated into chemically defined solutions for clinical and commercial applications. umn.edu
Interplay Between Osmolytes and Cellular Crowding Phenomena
The cellular environment is characterized by a high concentration of macromolecules, a phenomenon known as cellular crowding. This crowded milieu significantly impacts cellular processes and the behavior of biomolecules. Osmolytes interact with this crowded environment, influencing protein stability, folding, and interactions. spruijtlab.comrsc.orgnih.gov
The presence of a crowded environment shifts chemical equilibria and interaction constants due to the excluded volume effect, where the space occupied by crowders is unavailable to other molecules. rsc.org While crowding itself can stabilize proteins due to excluded volume, osmolytes can further modulate these effects. nih.gov Osmolytes are generally preferentially excluded from the surface of proteins, which can enhance protein stability in crowded conditions. nih.gov
However, the interplay is complex, as osmolytes can also engage in "soft interactions" or chemical interactions with macromolecules and even small-molecule substrates, which can either enhance or counteract the effects of excluded volume. nih.govacs.org For example, studies have investigated how osmolytes like urea (B33335) and trimethylamine-N-oxide (TMAO) affect the behavior of lipid membranes in crowded conditions simulated with polymers like polyethylene (B3416737) glycol (PEG). rsc.org TMAO is known to shift protein equilibrium towards folded states, while urea promotes unfolding, and their interplay is crucial for protein function under extreme conditions. rsc.org
Understanding the combined effects of osmolytes and crowding is essential for accurately extrapolating in vitro findings to the cellular environment and for comprehending biological processes within their native context. spruijtlab.commdpi.com Research in this area often involves using various macromolecules as "crowders" to mimic cellular interiors and studying the behavior of "test molecules" (like proteins) within these environments. nih.gov
Systems Biology Approaches to Osmolyte Network Analysis
Systems biology approaches are increasingly being applied to understand the complex networks and pathways involved in osmolyte synthesis, transport, and regulation within cells. These approaches integrate large-scale datasets (omics data) and computational modeling to provide a holistic view of how cells manage osmotic stress and utilize osmolytes. scirp.orgoeno-one.eu
Analyzing osmolyte networks using systems biology can involve studying the interactions between the components of biological systems, such as enzymes and metabolites in a metabolic pathway. nih.govpsu.edu This can help in identifying key chemical reactions and regulatory mechanisms that govern osmolyte levels and cellular responses to osmotic shock. nih.gov For instance, in yeast, systems biology has been used to study the high-osmolarity glycerol (HOG) pathway, which controls the concentration of the osmolyte glycerol to maintain osmotic balance. nih.gov
Computational models are developed to describe the role of specific factors, such as transcription factors like NFAT5, in the osmotic stress response and their relationship to osmolarity and osmolyte accumulation. psu.edu These models can help determine the extent to which certain factors account for the observed osmotic response and whether other factors or feedback loops are involved. psu.edu
The integration of different omics data, such as transcriptomics, proteomics, and metabolomics, is crucial for a comprehensive understanding of osmolyte networks. scirp.orgoeno-one.eu Network analysis techniques can help visualize and interpret the complex relationships within these datasets, reducing their intrinsic intricacy. scirp.org While building detailed computational models can be time-consuming, data-driven methods and network analysis can help in proposing extensions to existing models and elucidating the roles of specific proteins within these networks. researchgate.net
Systems biology approaches are vital for unraveling the intricate regulatory mechanisms governing osmolyte homeostasis and for identifying potential targets for biotechnological manipulation or therapeutic intervention.
Novel Osmolyte Discovery and Characterization
The ongoing exploration of diverse organisms, particularly extremophiles, continues to lead to the discovery of novel osmolytes with unique properties and potential applications. Characterizing these novel compounds involves a combination of biochemical, structural, and functional studies. frontiersin.orgoup.com
Extremolytes, osmolytes found in extremophilic organisms adapted to harsh environments, are of particular interest due to their exceptional stabilizing capabilities. frontiersin.org Examples of novel osmolytes or pathways being characterized include those involved in the synthesis of betaine (B1666868) in halophilic methanogens, where specific enzymes like GSMT exhibit unique regulatory mechanisms in response to ion concentrations. plos.org
The discovery and characterization of novel enzymes involved in osmolyte synthesis, such as cyclic di-phosphoglycerate synthetase, provide insights into the biochemical pathways leading to the production of these protective molecules. frontiersin.org Furthermore, the characterization of novel compounds, such as C,N-cyclometalated benzimidazole (B57391) Ru(ii) arene complexes, includes evaluating their effects on organic osmolyte homeostasis within cells, highlighting the broader impact of various substances on cellular osmolyte balance. oup.com
Techniques employed in novel osmolyte characterization include spectroscopic methods (like circular dichroism), analytical ultracentrifugation to study protein-osmolyte interactions and conformational changes, and various chromatographic and mass spectrometry techniques for identification and quantification. oup.complos.orgijbpas.com Genomic and phylogenetic analyses also play a role in identifying potential osmolyte synthesis pathways and their evolutionary relationships. frontiersin.org
The exploration of natural deep eutectic systems formed by combinations of naturally occurring osmolytes represents another avenue in novel osmolyte research, revealing complex synergistic effects and potential applications in stabilizing biomolecules. rsc.org
Environmental Impact and Biogeochemical Cycling of Osmolytes
Osmolytes are not confined to intracellular environments; they are also released into the environment and participate in biogeochemical cycles, influencing ecosystem dynamics and global element cycling.
In marine environments, osmolytes like dimethylsulfoniopropionate (DMSP) are produced by phytoplankton and seaweeds and play a significant role in the sulfur cycle. wikipedia.org The breakdown of DMSP by marine microbes produces volatile sulfur compounds, such as dimethyl sulfide (B99878) (DMS) and methanethiol, which can influence atmospheric processes and climate regulation. wikipedia.orgucpress.edu
Research is ongoing to understand the sources, sinks, and transformation pathways of various osmolytes in marine systems, including nitrogen-containing osmolytes. pml.ac.ukplymouth.ac.uk These compounds contribute to the dissolved organic matter pool and serve as important nutrient sources for marine microbes, influencing carbon and nitrogen cycling. pml.ac.ukplymouth.ac.ukfrontiersin.org
The cycling of osmolytes can be influenced by environmental factors such as salinity and temperature, and changes in these factors due to climate change can impact osmolyte production and degradation, potentially altering biogeochemical fluxes. ucpress.edu Studies in environments like sea ice highlight the significant contribution of osmolyte changes to biogeochemical cycling within these ecosystems. ucpress.edu
Genomic studies are providing insights into the genetic potential of marine microbes to synthesize and metabolize osmolytes, revealing the diversity of organisms involved in osmolyte cycling and their potential roles in nutrient exchange. frontiersin.org Furthermore, some microorganisms involved in the biogeochemical cycling of elements like mercury may utilize osmolyte-derived compounds, such as trimethylamine (B31210), for processes like methylation. copernicus.org
Understanding the environmental impact and biogeochemical cycling of osmolytes is crucial for assessing their role in ecosystem function, nutrient dynamics, and their potential influence on climate processes.
Q & A
How should researchers design longitudinal studies to evaluate the metabolic impact of Osmolite in clinical populations?
Basic Research Focus : Longitudinal studies require careful control of variables such as caloric intake, administration rate, and baseline patient characteristics. For example, provides a template for tracking variables like daily intake (mL/hour × duration), caloric intake, weight, and body fat percentage over time. Researchers should standardize measurement intervals (e.g., monthly) and use paired statistical tests (e.g., repeated-measures ANOVA) to account for intra-subject variability. Ensure consistency in nutritional product formulation across study phases to isolate this compound-specific effects .
Methodological Consideration : Use crossover designs (as seen in , where patients switched between this compound and Jevity) to compare outcomes within the same cohort, reducing confounding factors like inter-individual metabolic differences.
How can contradictory data in body composition outcomes (e.g., body fat percentage fluctuations) be analyzed in this compound studies?
Advanced Research Focus : highlights inconsistencies in body fat percentage measurements (e.g., 0% vs. 30% in sequential months), which may arise from methodological limitations (e.g., measurement tools) or physiological factors (e.g., fluid retention). Researchers should:
- Validate body composition tools (e.g., bioelectrical impedance vs. DEXA) across study phases.
- Incorporate secondary biomarkers (e.g., serum albumin, nitrogen balance) to contextualize body fat data.
- Apply sensitivity analyses to determine if outliers or measurement errors skew results .
Statistical Approach : Use mixed-effects models to distinguish between true biological variation and measurement noise.
What methodologies are optimal for assessing this compound’s role in drug delivery systems (e.g., nasogastric administration)?
Advanced Research Focus : details protocols for administering crushed medications (e.g., rivaroxaban) with this compound via nasogastric tubes. Key steps include:
- Pre-rinsing tubes with water to prevent clogging.
- Standardizing this compound volume (e.g., 500 mL) and post-administration flushing (e.g., 20 mL water).
- Validating drug stability in this compound using HPLC or mass spectrometry to ensure no chemical interactions.
Methodological Gap : Current studies lack data on this compound’s pH and osmolarity effects on drug dissolution. Researchers should conduct in vitro compatibility tests before clinical trials .
How can researchers control for confounding variables in studies comparing this compound with other enteral formulas?
Basic Research Focus : compares this compound with Jevity and Ensure using blue dye to detect aspiration. Key controls include:
- Blinding investigators to formula assignments.
- Standardizing dilution protocols (e.g., serial twofold dilutions with saline).
- Using objective detection methods (e.g., glucose oxidase test strips) alongside visual inspections.
Advanced Consideration : Account for patient-specific factors (e.g., metabolic rate, comorbidities) by stratifying cohorts or using propensity score matching. ’s crossover design also minimizes inter-individual variability .
What are best practices for analyzing this compound’s nutritional efficacy in patients with neurodevelopmental disabilities?
Basic Research Focus : Use case-study frameworks (as in ) to track individualized outcomes. Key metrics include:
- Weight trends (e.g., 52.3 kg to 58.2 kg over 12 months).
- Caloric intake vs. expenditure (e.g., 765–1525 kcal/day).
- Secondary outcomes like infection rates or gastrointestinal tolerance.
Advanced Method : Deploy indirect calorimetry to measure resting energy expenditure (REE) and compare it with this compound’s caloric provision. This helps identify mismatches between intake and metabolic demand .
How should contamination risks in this compound-based experiments be mitigated?
Advanced Research Focus : ’s blue dye protocol offers a model for contamination checks:
- Spike this compound with traceable markers (e.g., food dyes) at known concentrations.
- Test detection limits (e.g., visible up to 1:16 dilution for this compound HN).
- Use negative controls (e.g., unspiked formulas) to validate assay specificity.
Quality Control : Implement batch testing for microbial contamination and pH stability, especially in open-system enteral feeding setups .
What statistical approaches are suitable for analyzing small-sample this compound studies with high variability?
Advanced Research Focus : For studies with limited participants (e.g., n=15 in ), use non-parametric tests (e.g., Wilcoxon signed-rank) to compare pre/post-intervention outcomes. Bayesian methods can incorporate prior data (e.g., historical controls) to improve power.
Reporting Standard : Adopt CONSORT guidelines for crossover trials to ensure transparency in participant flow and outcome reporting .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
